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Compound of Interest

Compound Name: Bis(2-butoxyethyl) adipate

CAS No.: 141-18-4

Cat. No.: B087239

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS)

method for the identification and quantification of Bis(2-butoxyethyl) adipate. This compound,

a plasticizer used in various polymers, is of interest in studies of extractables and leachables

from materials used in pharmaceutical manufacturing, drug delivery systems, and medical

devices. The protocol outlines sample preparation from a polymer matrix, instrument

parameters for a standard GC-MS system, and expected method performance characteristics.

Introduction
Bis(2-butoxyethyl) adipate is a diester of adipic acid and 2-butoxyethanol, utilized to enhance

the flexibility and durability of polymers. Its potential to migrate from plastic materials into drug

products or biological systems necessitates a sensitive and specific analytical method for its

detection and quantification. Gas Chromatography coupled with Mass Spectrometry (GC-MS)
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offers high selectivity and sensitivity, making it an ideal technique for this application. This

document provides a comprehensive protocol for the analysis of Bis(2-butoxyethyl) adipate.

Experimental Protocols
Sample Preparation: Solvent Extraction and Solid-Phase
Extraction (SPE)
This protocol is designed for the extraction of Bis(2-butoxyethyl) adipate from a solid polymer

matrix.

Materials and Reagents:

Methanol (HPLC grade)

Dichloromethane (HPLC grade)

n-Hexane (HPLC grade)

Deionized water

Sodium chloride (analytical grade)

Solid-Phase Extraction (SPE) Cartridges (e.g., Oasis MAX or equivalent)

Glass vials with PTFE-lined caps

Analytical balance

Vortex mixer

Centrifuge

Nitrogen evaporator

Procedure:

Sample Comminution: Cut the polymer sample into small pieces (approximately 2x2 mm) to

increase the surface area for extraction.
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Solvent Extraction:

Accurately weigh approximately 1 gram of the comminuted sample into a glass vial.

Add 10 mL of a 1:1 (v/v) mixture of dichloromethane and methanol.

Vortex the vial for 5 minutes to ensure thorough mixing.

Place the vial in an ultrasonic bath for 30 minutes.

Centrifuge the sample at 4000 rpm for 10 minutes.

Carefully transfer the supernatant to a clean glass tube.

Solid-Phase Extraction (SPE) Cleanup:[1][2]

Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized

water.

Load the extracted supernatant onto the conditioned SPE cartridge.

Wash the cartridge with 5 mL of deionized water to remove polar interferences.

Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

Elute the Bis(2-butoxyethyl) adipate with 10 mL of n-hexane.

Concentration and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of n-hexane for GC-MS analysis.

GC-MS Analysis
Instrumentation and Conditions:

The following table summarizes the recommended GC-MS instrument parameters.
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Parameter Setting

Gas Chromatograph

Column
DB-5ms (or equivalent), 30 m x 0.25 mm ID,

0.25 µm film thickness

Injector Temperature 280°C

Injection Volume 1 µL

Injection Mode Splitless

Carrier Gas Helium (99.999% purity)

Flow Rate 1.0 mL/min (constant flow)

Oven Program

Initial temperature 60°C, hold for 1 min, ramp to

220°C at 20°C/min, then ramp to 300°C at

10°C/min, hold for 5 min

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ion Source Temperature 230°C

Quadrupole Temperature 150°C

Acquisition Mode Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters:

Based on the NIST mass spectrum of Bis(2-butoxyethyl) adipate, the following ions are

recommended for SIM analysis. The most abundant, characteristic ion should be used for

quantification, while qualifier ions confirm the identity of the analyte.
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Analyte
Retention Time
(approx. min)

Quantifier Ion
(m/z)

Qualifier Ion 1
(m/z)

Qualifier Ion 2
(m/z)

Bis(2-

butoxyethyl)

adipate

15 - 17 57 85 129

Note: The retention time is an estimate and should be confirmed by injecting a standard of

Bis(2-butoxyethyl) adipate under the specified conditions.

Quantitative Data
The following table summarizes the expected quantitative performance of the method, based

on validated methods for similar adipate esters.[1][2]

Parameter Expected Performance

Linearity Range 5 - 1000 ng/mL

Correlation Coefficient (r²) > 0.998

Limit of Detection (LOD) To be determined experimentally

Limit of Quantification (LOQ) To be determined experimentally

Recovery 85% - 115%

Precision (%RSD) < 15%

Experimental Workflow Diagram
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Start: Sample Receipt

Sample Comminution
(Cut polymer into ~2x2 mm pieces)

Solvent Extraction
(1g sample in 10mL Dichloromethane:Methanol 1:1)

Vortex
(5 minutes)

Ultrasonic Bath
(30 minutes)

Centrifugation
(4000 rpm, 10 minutes)

Solid-Phase Extraction (SPE)
(Cleanup of supernatant)

Concentration
(Evaporate to dryness under N2)

Reconstitution
(1 mL n-hexane)

GC-MS Analysis
(SIM Mode)

Data Processing & Quantification

End: Report Generation

Click to download full resolution via product page

Caption: Experimental workflow for the GC-MS analysis of Bis(2-butoxyethyl) adipate.
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Signaling Pathway/Logical Relationship Diagram

Bis(2-butoxyethyl) adipate
in Polymer Matrix ExtractionRelease from matrix Gas Chromatography

(Separation by volatility and column interaction)
Introduction into GC Electron Ionization

(Fragmentation of analyte)
Elution into MS Mass Spectrometry

(Detection of characteristic ions)
Ion filtering Quantification

(Based on ion abundance)
Signal processing

Click to download full resolution via product page

Caption: Logical steps in the GC-MS analysis of Bis(2-butoxyethyl) adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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